Cas no 58853-80-8 (Isoquinoline, methyl-)
Isoquinoline, methyl- structure
Product Name:Isoquinoline, methyl-
Isoquinoline, methyl- Chemical and Physical Properties
Names and Identifiers
-
- Isoquinoline, methyl-
- EINECS 217-017-6
- AKOS015842462
- 1-Methyl-isoquinoline
- CHEBI:125469
- 1-methyl isoquinoline
- Methylisoquinoline; 97%
- MFCD00006902
- BDBM50159268
- SCHEMBL70488
- DTXSID20870904
- BRD-K02603382-001-01-0
- M0298
- UNII-Z96HOX9RT9
- 58853-80-8
- 1721-93-3
- FT-0633794
- 1-Methylisoquinoline, 97%
- Isoquinoline, methyl-;1-methyl isoquinoline
- 1-Methylisoquinoline; Isoquinaldine; NSC 101175
- J-505001
- Isoquinaldine
- Y10177
- NSC-101175
- NS00048390
- Q27216088
- AMY13709
- A811385
- NSC 101175
- NSC101175
- Z1255415440
- 1-METHYLISOQUINOLINE
- Isoquinoline, 1-methyl-
- InChI=1/C10H9N/c1-8-10-5-3-2-4-9(10)6-7-11-8/h2-7H,1H
- CHEMBL364698
- Z96HOX9RT9
- BCP30416
- EN300-120889
- BP-12703
- TS-01867
-
- Inchi: 1S/C10H9N/c1-8-10-5-3-2-4-9(10)6-7-11-8/h2-7H,1H3
- InChI Key: PBYMYAJONQZORL-UHFFFAOYSA-N
- SMILES: N1C=CC2C=CC=CC=2C=1C
Computed Properties
- Exact Mass: 143.07357
- Monoisotopic Mass: 143.073499291g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 1
- Heavy Atom Count: 11
- Rotatable Bond Count: 0
- Complexity: 133
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 2.5
- Topological Polar Surface Area: 12.9Ų
Experimental Properties
- PSA: 12.89
Isoquinoline, methyl- Related Literature
-
Zhixia Liu,Tingjian Chen,Floyd E. Romesberg Chem. Sci., 2017,8, 8179-8182
-
Chung-Sung Yang,Mong-Shian Shih,Fang-Yi Chang New J. Chem., 2006,30, 729-735
-
Matthew J. Gaunt,Jinquan Yu,Jonathan B. Spencer Chem. Commun., 2001, 1844-1845
-
Bin Han,Yasuo Shimizu,Gabriele Seguini,Celia Castro,Gérard Ben Assayag,Koji Inoue,Yasuyoshi Nagai,Sylvie Schamm-Chardon,Michele Perego RSC Adv., 2016,6, 3617-3622
-
Aloke Das,K. K. Mahato,Chayan K. Nandi,Tapas Chakraborty,Shridhar R. Gadre,Nikhil A. Gokhale Phys. Chem. Chem. Phys., 2002,4, 2162-2168
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